Cas no 253196-38-2 (ethyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate)

• Product Name: ethyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate
• CAS No: 253196-38-2
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD08701283
• CID: 246636
• PubChem ID: 10850588
• Update Time: 2025-04-19

ethyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-(aminomethyl)-, ethyl ester
• 3-Isoxazolecarboxylicacid,5-(aminomethyl)-,ethylester(9CI)
• Ethyl 5-aminomethylisoxazole-3-carboxylate
• ethyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate
• 5-Aminomethyl-isoxazole-3-carboxylic acid ethyl ester
• EN300-333254
• 253196-38-2
• Ethyl 5-(aminomethyl)-3-isoxazolecarboxylate
• 3-isoxazolecarboxylic acid,5-(aminomethyl)-,ethyl ester
• OJXTUWSIXVDNAL-UHFFFAOYSA-N
• DTXSID401256705
• Ethyl 5-(aminomethyl)isoxazole-3-carboxylate
• SCHEMBL2122462
• ethyl 5-(aminomethyl)-1, 2-oxazole-3-carboxylate
• 3-Ethoxycarbonyl-5-aminomethylisoxazole
• CS-0291037

• MDL： MFCD08701283
• Inchi： 1S/C7H10N2O3/c1-2-11-7(10)6-3-5(4-8)12-9-6/h3H,2,4,8H2,1H3
• InChI Key： OJXTUWSIXVDNAL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)CN

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines